Cas no 81069-42-3 (Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester)

Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester structure
81069-42-3 structure
Product Name:Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester
CAS No:81069-42-3
MF:C13H14O4
MW:234.247864246368
CID:1804397
PubChem ID:54343915
Update Time:2025-04-21

Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester
    • methyl 4-(3-ethoxy-3-oxoprop-1-enyl)benzoate
    • AKOS017089651
    • Methyl 4-(3-ethoxy-3-oxoprop-1-en-1-yl)benzoate
    • DTXSID20710710
    • 81069-42-3
    • Inchi: 1S/C13H14O4/c1-3-17-12(14)9-6-10-4-7-11(8-5-10)13(15)16-2/h4-9H,3H2,1-2H3
    • InChI Key: UAXXPGHZSHMJEM-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC(C(=O)OC)=CC=1)=O)CC

Computed Properties

  • Exact Mass: 234.08920892g/mol
  • Monoisotopic Mass: 234.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6Ų
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